Cas no 15784-39-1 (1,1'-Biphenyl, 4-(phenylethynyl)-)

1,1'-Biphenyl, 4-(phenylethynyl)- structure
15784-39-1 structure
Product Name:1,1'-Biphenyl, 4-(phenylethynyl)-
CAS No:15784-39-1
MF:C20H14
MW:254.325165271759
CID:1335533
PubChem ID:11299792
Update Time:2025-04-20

1,1'-Biphenyl, 4-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-(phenylethynyl)-
    • 1-phenyl-4-(2-phenylethynyl)benzene
    • ZISJRLFUNCQBBU-UHFFFAOYSA-N
    • 4-(phenylethynyl)biphenyl
    • 15784-39-1
    • DTXSID40461676
    • benzene, (2-[1,1'-biphenyl]-4-ylethynyl)-
    • 4-(phenylethynyl)-1,1'-biphenyl
    • Inchi: 1S/C20H14/c1-3-7-17(8-4-1)11-12-18-13-15-20(16-14-18)19-9-5-2-6-10-19/h1-10,13-16H
    • InChI Key: ZISJRLFUNCQBBU-UHFFFAOYSA-N
    • SMILES: C1(C=CC(C#CC2C=CC=CC=2)=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.109550447g/mol
  • Monoisotopic Mass: 254.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 0Ų
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